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Compound of Interest

Compound Name: CREBBP-IN-9

Cat. No.: B606809

Essential guidelines for the safe handling and disposal of the research chemical CREBBP-IN-
9, ensuring the safety of laboratory personnel and environmental compliance.

For researchers and scientists in the field of drug development, the proper management of
chemical reagents is a critical component of laboratory safety and operational excellence. This
document provides a comprehensive guide to the proper disposal procedures for CREBBP-IN-
9, a small molecule inhibitor of the CREB binding protein. Due to the absence of a specific
Safety Data Sheet (SDS) for CREBBP-IN-9, it is imperative to handle this compound with the
caution required for a substance with a not fully characterized hazard profile. The following
procedures are based on established best practices for the disposal of research-grade
chemicals.

Physicochemical Data

A summary of the key identifiers for CREBBP-IN-9 is provided in the table below. This
information is crucial for the proper labeling and documentation of waste.

Identifier Value

N-(4-acetyl-2-methylphenyl)-2-(2-methyl-2H-

IUPAC Name )
tetrazol-5-yl)acetamide

Molecular Formula Ci16H15Ns02S

CAS Number 1219576-50-7
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Disposal Protocol: A Step-by-Step Guide

The disposal of CREBBP-IN-9 should be managed by treating it as a hazardous chemical
waste. Adherence to institutional, local, and national regulations for chemical waste is
mandatory.

1. Personal Protective Equipment (PPE): Before handling CREBBP-IN-9 for disposal, ensure
that appropriate PPE is worn. This includes:

» Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
o Lab Coat: A standard laboratory coat to protect clothing and skin.

2. Waste Segregation and Collection:

e Solid Waste:

o Unused or expired pure CREBBP-IN-9 powder should be collected in a clearly labeled,
sealed container designated for solid chemical waste.

o Contaminated materials such as weighing paper, pipette tips, and gloves should also be
placed in this container.

e Liquid Waste:

o Solutions containing CREBBP-IN-9 should be collected in a separate, sealed, and
properly labeled container for liquid chemical waste.

o Avoid mixing with other incompatible waste streams. If dissolved in a solvent, the solvent's
hazardous characteristics must also be considered for labeling and disposal.

3. Labeling: All waste containers must be clearly and accurately labeled with:
e The words "Hazardous Waste."

e The full chemical name: "CREBBP-IN-9".
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e The CAS Number: "1219576-50-7".

e An indication of the primary hazards (e.g., "Caution: Research Chemical - Hazards Not Fully
Characterized").

e The accumulation start date.

4. Storage: Store the sealed waste containers in a designated, well-ventilated, and secure
waste accumulation area, away from incompatible materials.

5. Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical waste
disposal contractor. Never dispose of CREBBP-IN-9 down the drain or in regular trash.

Emergency Procedures
In the event of a spill or exposure:
e Spill:

o Evacuate the immediate area.

o Wear appropriate PPE.

o For small spills of solid material, carefully sweep it up, avoiding dust generation, and place
it in the designated solid waste container.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in the
hazardous waste container.

o Clean the spill area with a suitable solvent and then soap and water.
e Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at
least 15 minutes.
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o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.

o Inhalation: Move to fresh air.
o Ingestion: Do not induce vomiting.

o In all cases of exposure, seek immediate medical attention and provide the medical
personnel with the chemical name and CAS number.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
CREBBP-IN-9.
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CREBBP-IN-9 Disposal Workflow
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Caption: Decision workflow for the proper disposal of CREBBP-IN-9.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b606809?utm_src=pdf-body-img
https://www.benchchem.com/product/b606809?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal of
CREBBP-IN-9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606809#crebbp-in-9-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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